N-(2-Amino-2-phenylethyl)-2-(2,2-difluorocycloheptyl)acetamide;hydrochloride

• IUPAC Name: N-(2-amino-2-phenylethyl)-2-(2,2-difluorocycloheptyl)acetamide;hydrochloride
• InChI: InChI=1S/C17H24F2N2O.ClH/c18-17(19)10-6-2-5-9-14(17)11-16(22)21-12-15(20)13-7-3-1-4-8-13;/h1,3-4,7-8,14-15H,2,5-6,9-12,20H2,(H,21,22);1H
• InChI Key: AZTNHLNXVGPPEY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(CC1)(F)F)CC(=O)NCC(C2=CC=CC=C2)N.Cl
• Molecular Formula: C17H25ClF2N2O
• Molecular Weight: 346.8 g/mol

Description

N-(2-Amino-2-phenylethyl)-2-(2,2-difluorocycloheptyl)acetamide;hydrochloride, also known as UMB24, is a novel compound that has gained attention in recent years due to its potential therapeutic applications. It is a small molecule that has been synthesized through a series of chemical reactions, and its unique chemical structure makes it an interesting target for further research.

Scientific Research Applications

Comparative Metabolism in Human and Rat Liver Microsomes

A study by Coleman, Linderman, Hodgson, and Rose (2000) explored the metabolism of chloroacetamide herbicides, such as acetochlor and metolachlor, in human and rat liver microsomes. These compounds are structurally related to N-(2-Amino-2-phenylethyl)-2-(2,2-difluorocycloheptyl)acetamide. The research indicated significant differences in the metabolic pathways between humans and rats, particularly in the bioactivation process leading to potentially carcinogenic products. This study highlights the importance of understanding species-specific metabolism in pharmacological and toxicological research (Coleman et al., 2000).

Chemoselective Acetylation in Drug Synthesis

Magadum and Yadav (2018) investigated the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, a key intermediate in antimalarial drug synthesis. This process is relevant to the broader class of acetamide compounds, including N-(2-Amino-2-phenylethyl)-2-(2,2-difluorocycloheptyl)acetamide, as it provides insights into efficient and selective synthetic routes for pharmaceutical compounds (Magadum & Yadav, 2018).

L,D-Dipeptide Aggregate Structures

A study by Akazome, Senda, and Ogura (2002) on the inclusion compounds of (S)-phenylglycyl-(R)-phenylglycine with amides, such as acetamide, sheds light on the molecular structures and interactions that could be applicable to N-(2-Amino-2-phenylethyl)-2-(2,2-difluorocycloheptyl)acetamide. Understanding these molecular arrangements can be crucial for the development of new drugs and materials (Akazome et al., 2002).

Synthesis of Related Acetamide Derivatives

Barlow et al. (1991) synthesized a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides, which are structurally related to the target compound. Their research focused on the biological evaluation of these compounds as opioid kappa agonists, demonstrating the potential therapeutic applications of similar acetamide derivatives in pain management (Barlow et al., 1991).